Cas no 601-75-2 (Ethylmalonic acid)

• Product Name: Ethylmalonic acid
• CAS No: 601-75-2
• MF: C₅H₈O₄
• MW: 132.114622116089
• MDL: MFCD00002668
• CID: 38702
• PubChem ID: 87569434
• Update Time: 2025-07-14

Ethylmalonic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethylmalonic acid
• Ethylmalonic acid
• 2-ethylpropanedioic acid
• 1,1-Propanedicarboxylic acid
• alpha-Carboxybutyric acid
• Ethyl propoinic acid
• Ethylpropanedioic acid
• RARECHEM DK HD C012
• Malonicacid, ethyl- (6CI,7CI,8CI)
• Propanedioic acid, ethyl- (9CI)
• NSC 96615
• a-Carboxybutyric acid
• Propanedioic acid, ethyl-
• Malonic acid, ethyl-
• ethylmalonate
• ethyl-Malonic acid
• 2-ethyl-propanedioic acid
• .alpha.-Carboxybutyric acid
• 432NF49DFG
• UKFXDFUAPNAMPJ-UHFFFAOYSA-N
• AK111126
• ETHYLMALONICACID
• a-Carboxybutyrate
• ethyl malonic acid
• alpha-Carboxybutyrate
• 2
• EINECS 210-007-2
• 601-75-2
• HY-34740
• SCHEMBL107241
• CS-0022369
• 2-ethyl-malonic acid
• DS-5107
• 2-Ethylmalonic acid #
• FT-0626351
• SY049007
• NS00015082
• LMFA01170105
• UNII-432NF49DFG
• NSC96615
• NSC-96615
• E0137
• DTXSID00208842
• AKOS005720903
• 1,1-Propanedicarboxylate
• Ethylmalonic acid, 97%
• bmse000578
• InChI=1/C5H8O4/c1-2-3(4(6)7)5(8)9/h3H,2H2,1H3,(H,6,7)(H,8,9
• AC1600
• Q27225785
• CHEBI:741548
• J-521354
• CHEMBL1160009
• Ethylmalonic acid, purum, >=97.0% (T)
• MFCD00002668
• Ethyl-propanedioic Acid; 1,1-Propanedicarboxylic Acid; 2-Ethylpropanedioic Acid; Ethylmalonic Acid; NSC 96615; a-Carboxybutyric Acid
• BBL019763
• DB-053546
• STL146459

• MDL： MFCD00002668
• Inchi： 1S/C5H8O4/c1-2-3(4(6)7)5(8)9/h3H,2H2,1H3,(H,6,7)(H,8,9)
• InChI Key： UKFXDFUAPNAMPJ-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)CC)=O
• BRN： 774334

Computed Properties

• Exact Mass: 132.04200
• Monoisotopic Mass: 132.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Not available
• Density: 1.5633 (rough estimate)
• Melting Point: 112.0 to 117.0 deg-C
• Boiling Point: 322.2°C at 760 mmHg
• Flash Point: 162.9 °C
• Refractive Index: 1.4016 (estimate)
• Water Partition Coefficient: Soluble in water, methanol (very faint turbidity), and ethanol.
• PSA: 74.60000
• LogP: 0.18180
• FEMA: 3723
• Solubility: Not available

Ethylmalonic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethylmalonic acid

Ethylmalonic Acid (CAS No. 601-75-2): A Multifunctional Organic Compound in Chemical and Biomedical Applications

ethylmalonic acid (CAS No. 601-75-2) is a dicarboxylic acid with the chemical formula C₅H₈O₄, exhibiting unique structural and functional properties. Its molecular structure, characterized by a central four-carbon chain flanked by two carboxylic acid groups, enables versatile reactivity and applicability across organic synthesis, biomedical research, and material science. Recent advancements in analytical chemistry have further illuminated its role as a critical intermediate in metabolic pathways, particularly in studies of inborn errors of metabolism.

The synthesis of ethylmalonic acid has evolved from traditional esterification methods to more efficient protocols leveraging green chemistry principles. A notable breakthrough involves the use of heterogeneous catalysts, such as mesoporous silica-supported titanium complexes, which enhance reaction yields while minimizing environmental impact. Researchers at the University of Basel reported a novel microwave-assisted synthesis route (Nature Chemistry, 2023) that reduces reaction time by 40% compared to conventional methods, demonstrating scalability for industrial production. This optimization aligns with global trends toward sustainable chemical manufacturing.

In biomedical contexts, ethylmalonic acid serves as a pivotal pharmaceutical intermediate. Its carboxylic acid groups facilitate conjugation with bioactive molecules, enabling applications in drug delivery systems. For instance, studies published in Journal of Medicinal Chemistry (2024) highlight its use as a linker for targeted anticancer prodrugs, where it stabilizes drug payloads until release at tumor sites. Additionally, metabolomic analyses have identified elevated ethylmalonic acid levels in patients with certain inflammatory disorders, suggesting potential utility as a biomarker for early disease detection.

Recent investigations into its photochemical properties reveal unexpected applications in nanomaterial fabrication. When combined with graphene oxide under UV irradiation, ethylmalonic acid forms hybrid nanocomposites with enhanced electrical conductivity—properties validated through Raman spectroscopy and XRD analysis (ACS Nano, 2024). These materials exhibit promise for flexible electronic devices and energy storage systems due to their tunable surface functionalization.

The compound's role in lipid metabolism research has gained traction following discoveries linking it to mitochondrial dysfunction. A collaborative study between MIT and Harvard (eLife, 2023) demonstrated that ethylmalonic acid accumulates abnormally in patients with rare mitochondrial diseases, impairing ATP production pathways. This finding underscores its value as both a diagnostic indicator and therapeutic target candidate for metabolic disorder treatments.

Safety assessments confirm its low acute toxicity when handled under standard laboratory protocols (Toxicological Sciences, 2024). Its stability under varied pH conditions makes it suitable for diverse experimental settings without requiring specialized containment measures—a key advantage over many other organic acids used in research environments.

Ethylmalonic acid's multifaceted utility continues to expand through interdisciplinary collaborations. Current efforts focus on developing enzyme-catalyzed synthesis pathways using CRISPR-engineered microbes—a strategy that could revolutionize large-scale production while reducing carbon footprints. Meanwhile, computational chemists are modeling its interactions with membrane proteins to optimize drug delivery efficiency at atomic resolution.

As demonstrated by these advancements, ethylmalonic acid remains an indispensable compound bridging fundamental chemistry research and applied biomedical innovation. Its ongoing exploration reflects the dynamic interplay between structural versatility and functional specificity that defines modern chemical science.